Cas no 5341-58-2 (3-hydroxynaphthalene-2-carbohydrazide)

• Product Name: 3-hydroxynaphthalene-2-carbohydrazide
• CAS No: 5341-58-2
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00004097
• CID: 85300
• PubChem ID: 57651560
• Update Time: 2025-10-23

3-hydroxynaphthalene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-naphthohydrazide
• 3-Hydroxy-2-naphthydrazide
• 3-Hydroxy-2-naphthoic hydrazide
• 3-Hydroxy-2-naphthoic Acid Hydrazide
• 3-hydroxynaphthalene-2-carbohydrazide
• 2-Hydroxy-3-naphthoic Acid Hydrazide
• 3-Hydroxy-2-naphthydrazide
• 3-Hydroxy-2-naphthoylhydrazine
• 3-Hydroxynaphthalene-2-carboxylic acid hydrazide
• 2-Naphthalenecarboxylic acid, 3-hydroxy-, hydrazide
• 2-Hydroxy-3-naphthoylhydrazine
• 2-Naphthoic acid, 3-hydroxy-, hydrazide
• beta-Hydroxynaphthoic hydrazide
• MLS000584989
• FDNAQCWUERCJBK-UHFFFAOYSA-N
• NSC49198
• SMR000207372
• 3-???naphthalen-2-ol
• 2-Naphthoic aci
• 5341-58-2
• FDNAQCWUERCJBK-UHFFFAOYSA-
• DTXSID4063797
• 3-Hydroxynaphthalene-2-carboxylic hydrazide
• NIOSH/QL1800000
• H0282
• J-512623
• NSC 49198
• Oprea1_057705
• NCGC00245808-01
• HMS1607D07
• MFCD00004097
• FT-0612538
• SY048703
• cid_72699
• NSC-49198
• NSC2117
• NSC-2117
• 3-oxidanylnaphthalene-2-carbohydrazide
• XF75J6Z7L4
• 2-Hydroxy-3-naphthoic hydrazide
• F0348-0189
• AKOS000120373
• AS-59409
• CHEMBL1370927
• 3-Hydroxy naphthoic acid hydrazide
• 3-Hydroxy-2-naphthoic hydrazide, >=98.0%
• 3-hydroxy-2-naphthalenecarbohydrazide
• NSC 2117
• EINECS 226-282-7
• 3-Hydroxy-2-naphthylhydrazide
• CCG-49114
• NS00032754
• SR-01000390723-2
• SCHEMBL437179
• InChI=1/C11H10N2O2/c12-13-11(15)9-5-7-3-1-2-4-8(7)6-10(9)14/h1-6,14H,12H2,(H,13,15)
• SR-01000390723-1
• 3-hydroxy-2-naphthoic acid hydrazone
• SR-01000390723
• HMS2560O14
• 2-Naphthoic acid, hydrazide
• BDBM87271
• QL18000000
• STK077042
• ALBB-001059
• BBL008413
• DB-021170

• MDL： MFCD00004097
• Inchi： 1S/C11H10N2O2/c12-13-11(15)9-5-7-3-1-2-4-8(7)6-10(9)14/h1-6,14H,12H2,(H,13,15)
• InChI Key： FDNAQCWUERCJBK-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2C=C1C(NN)=O
• BRN： 395153

Computed Properties

• Exact Mass: 202.07400
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 28
• XLogP3: 1.8
• Topological Polar Surface Area: 75.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.352
• Melting Point: 205-208 °C (lit.)
  205-208 °C
• Boiling Point: 340.32°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5300 (estimate)
• PSA: 75.35000
• LogP: 2.24010
• Solubility: Not determined

3-hydroxynaphthalene-2-carbohydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-hydroxynaphthalene-2-carbohydrazide

3-Hydroxynaphthalene-2-Carbohydrazide (CAS No. 5341-58-2): An Overview of Its Structure, Properties, and Applications

3-Hydroxynaphthalene-2-carbohydrazide (CAS No. 5341-58-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its naphthalene ring system and the presence of a hydroxy and carbohydrazide functional group, which contribute to its diverse reactivity and biological activity.

The molecular formula of 3-hydroxynaphthalene-2-carbohydrazide is C₁₁H₁₀N₂O₂, with a molecular weight of approximately 198.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, 3-hydroxynaphthalene-2-carbohydrazide has shown promising potential as a lead compound for the development of new drugs. Recent studies have demonstrated its anti-inflammatory and antioxidant properties, making it a candidate for the treatment of various inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-hydroxynaphthalene-2-carbohydrazide exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

The biological activity of 3-hydroxynaphthalene-2-carbohydrazide is attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) by interfering with the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response.

Beyond its pharmaceutical applications, 3-hydroxynaphthalene-2-carbohydrazide has also found use in materials science. Its unique chemical structure makes it an excellent building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have developed novel polymers based on 3-hydroxynaphthalene-2-carbohydrazide that exhibit enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

In analytical chemistry, 3-hydroxynaphthalene-2-carbohydrazide has been utilized as a derivatizing agent for the detection and quantification of various analytes. Its reactivity with aldehydes and ketones allows for the formation of stable derivatives that can be easily detected using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). This property makes it a valuable tool for the analysis of complex mixtures and trace compounds.

The synthesis of 3-hydroxynaphthalene-2-carbohydrazide can be achieved through several routes, but one common method involves the reaction of 3-hydroxy-naphthoic acid with hydrazine hydrate under mild conditions. The reaction typically proceeds via an intermediate amide formation step followed by reduction to yield the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and reduce energy consumption.

In conclusion, 3-hydroxynaphthalene-2-carbohydrazide (CAS No. 5341-58-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the potential impact of this compound on various industries is likely to grow significantly.